Journal Name:Journal of Materials Science
Journal ISSN:0022-2461
IF:4.682
Journal Website:https://www.springer.com/journal/10853
Year of Origin:1966
Publisher:Springer Nature
Number of Articles Per Year:1306
Publishing Cycle:月刊
OA or Not:Not
Microscale thermo-hydro-mechanical modeling of thermal recovery of shale gas
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-03-29 , DOI: 10.1016/j.gete.2023.100462
The development of horizontal drilling and hydraulic fracturing technologies have made the commercial extraction of shale gas resources come true. However, significant amounts of shale gas are still unattainable even with these technical breakthroughs. One major reason is that up to 85% of total gas-in-place in shale reservoirs could be adsorbed gas. Thus, how much more adsorbed gas can be released will significantly impact the ultimate gas recovery. In recent years, the concept of using thermal stimulation to enhance shale gas recovery has been proposed as more gas desorbs under the higher temperature conditions. In this paper, a fully coupled thermo-hydro-mechanical (THM) model is developed to characterize gas transport and extraction in shale matrix from the microscopic perspective during thermal treatment. A set of partial differential equations are defined to model the coupled processes involved: (1) geomechanical deformation of heterogenous shale matrix; (2) gas adsorption/desorption and flow in heterogenous shale matrix; and (3) thermal transport in heterogenous shale matrix. All these processes are linked together through the porosity and apparent permeability models. This microscale THM model is verified against an analytical solution available in the literature. The verified model is then applied to investigate rock and fluid responses in shale during thermal treatment and the impacts of operation and rock physical parameters on gas recovery. Simulation results indicate that a greater thermal treatment temperature, a lower bottom hole pressure, a larger total organic carbon content and a larger Langmuir volume enhances ultimate gas recovery; and that shale thermal properties and matrix permeability impact initial gas recovery but does not impact ultimate gas recovery.
Detail
A hydro-mechanical semi-analytical framework for hollow cylinder sanding tests
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.gete.2023.100487
In this work we propose a novel semi-analytical hydro-mechanical framework for modeling sand production in the context of the hollow cylinder test, based on a kinematic formulation of the hydro-mechanical models of Vardoulakis et al. (1996) and Papamichos et al. (2001). We aim at the construction of a simple and useful tool which allows for quick estimates of the relevant quantities and can be efficiently used to study different forms of the postulated laws regarding the mechanics, hydrodynamics and degradation of the rock. In particular, this framework can be used to systematically calibrate the sand production coefficient λ as a function of the external conditions of the experiment, such as the external stress, which still is a major unknown in the hydro-mechanical modeling of the erosion process. As a first approximation we restrict ourselves to the case where pressure drawdown is small compared to the external stress, which is applicable in certain laboratory experiments. We illustrate the application of the framework by studying the effect of different forms of the hydrodynamic law, modified in the low porosity regime and the degradation law with respect to the non-linear dependence of cohesion and friction angle on the porosity. We use this framework to calibrate the dependence of λ on the external stress using the data of the experiment of Papamichos at al. (2001). We find that the sand production coefficient exhibits a power law modified by a decreasing exponential dependence as has been suggested in a recent work by the authors. The model is also applied in a different sanding experiment with varying external stress and flow rate exhibiting good agreement with the laboratory dataset.
Detail
A new critical strain energy release rate failure criterion for anisotropic rock under high confining pressure
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-03-30 , DOI: 10.1016/j.gete.2023.100464
To research the influences of confining pressure on critical strain energy release rate (Gc) and energy transformation of anisotropic intact rocks, by combining a new modified Hoek–Brown failure criterion for anisotropic rock under high confining pressure (M-HB-HC) with the energy release rate failure criterion, the new critical strain energy release rate failure criterion is established. Triaxial compression tests for marble and sandstone samples with different bedding plane dip angles under different confining pressures have been performed. The study shows that Gc depends on both the bedding plane dip angle α and confining pressures, and the variation of Gc with the dip angle under low confining pressure is not evident, but is significant at the high confining pressure. Under the same confining pressure, the value of bedding marble’s Gc is greater than that of bedding sandstone. By comparing prediction results of several failure criteria with that of the proposed failure criterion and the experimental data, we found that the prediction of the new critical strain energy release rate failure criterion has better accuracy. The proposed failure criterion is applicable for different type of anisotropic intact rocks. This paper only researches the transverse isotropic case of the anisotropic rock. The other anisotropic will be studied in the future.
Detail
Thermo-hydro-mechanical analysis of the complete lifetime of the bentonite barrier in the FEBEX in-situ test
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-05-03 , DOI: 10.1016/j.gete.2023.100472
The FEBEX test was a large-scale demonstration project for the deep geological disposal concept of nuclear waste involving bentonite seals that lasted 18 years. One of the objectives of the test was to evaluate the capabilities of numerical methods to provide reliable predictions of the physical processes in a geological repository. Although previous studies have demonstrated the performance of current models of water, vapour and heat flow to capture the evolution of temperature and relative humidity, some uncertainties remain in the capabilities of constitutive models to predict and interpret the stress–strain behaviour of the bentonite. In this paper a recently developed thermo-hydro-mechanical (THM) elastoplastic constitutive model is used to analyse the bentonite barrier of the FEBEX test by means of the Finite Element method. The model features a two-way hydro-mechanical coupling and includes thermo-plasticity. The associated water retention formulation distinguishes the behaviour of adsorbed water and free water. The predictive capabilities of the model are tested by calibrating the material parameters on the sole basis of laboratory tests. Good predictions of total stress, dry density and water content are obtained and the analysis of the computed THM stress paths provides new insights on the causes of the final heterogeneous state of the bentonite barrier.
Detail
Investigation on mechanical properties and damage constitutive model for heterogeneous frozen foil
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.gete.2023.100490
The significant feature that distinguishes frozen soil from unfrozen soil is the existence of ice structures within it. To investigate the effect of ice lenses on the mechanical properties of frozen soil. A series of tests were conducted on three types of heterogeneous frozen soil under different temperatures and normal stresses. The test results showed that the strength and ductility of frozen soil decrease as the number of ice lenses increase under the same temperature and normal stress. The ice lenses within frozen soil intensify its strength attenuation under loading, the damage variable considering the cutting effect of ice lenses were established based on the fracture mechanics, and an elastoplastic damage constitutive model for heterogeneous frozen soil was proposed. The method was redeveloped in COMSOL Multiphysics, and the rationality was verified based the test results. The variation of damage variable and plastic strains of heterogeneous frozen soil under shear loading were analysed. Finally, a digital model of undisturbed frozen soil was established using CT scanning technology, and the failure mechanisms of the undisturbed frozen soil were investigated by the proposed model.
Detail
Shear behavior of ice–frozen soil interface: Experiments and elastoplastic modeling
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-02-21 , DOI: 10.1016/j.gete.2023.100447
Ice lenses and their unique patterns formed by the amount and distribution of ice within sediments and rock within various geologic and climate environments, or cryostructures, are ubiquitous in permafrost. The mechanical characteristics and deformation properties of the individual components (i.e., ice lenses, frozen soil) and the interaction between them control the overall behavior of permafrost. Unlike ice lenses and frozen soil, the mechanical behavior of the ice lenses–frozen soil interface is less studied. This article presents the results from a series of cryogenic direct shear tests and an elastoplastic model based on the damage at the ice–frozen soil interface. The tests were conducted under different temperatures (i.e., -3, -2, and -1 °C), normal stresses (i.e., 50, 100, and 200 kPa), and initial saturations (i.e., 55, 67, 77, 96, and 100%), respectively. The test results show that under the same normal stress and initial saturation, the shear stress curves transit from strain-softening to strain-hardening as the temperature increases. The volumetric deformation initially contracts and then dilates as the shear displacement increases. Further, rheological elements are introduced to explain the various components of the interface’s mechanical behavior. An elastoplastic damage constitutive model is established to describe the overall shear behavior of the ice–frozen soil interface during the entire shearing process. The parameters in the model are clearly defined with physical meanings and are easy to determine. Finally, the proposed model is applied to predict the experimental data. Comparison of the model results with experimental data demonstrates that the proposed model can well capture the shear behavior of the ice–frozen soil interface.
Detail
Experimental study on mode I and mode II fracture properties of heated sandstone after two different cooling treatments
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-02-22 , DOI: 10.1016/j.gete.2023.100448
In order to investigate the fracture characteristics of heated sandstone after rapid water-cooling and natural air-cooling treatments, many fracture experiments were conducted by using cracked straight-through Brazilian disk samples. Meanwhile, the degradation damage mechanism was discussed. Finally, the experimental results were evaluated based on several modified fracture criteria. The results indicated that sandstone’s fracture toughness decreased with increasing temperature after two cooling treatments. After rapid water-cooling with heating temperatures of 100 and 300 °C, the pure mode I fracture toughness and pure mode II fracture toughness were respectively reduced by 23.9%, 32.1%, and 24.6%, 33.3%. It also revealed that rapid water-cooling had more significant deterioration damage on sandstone’s fracture strength than natural air-cooling. Furthermore, an excellent linear relation of KIIC=1.494KIC of the tested sandstone was observed. Moreover, the strain-based generalized maximum tangential strain criterion provided more accurate theoretical predictions when compared with the stress-based and energy-based criteria.
Detail
Importance of drilling-related processes on the origin of borehole breakouts — Insights from LWD observations
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-03-31 , DOI: 10.1016/j.gete.2023.100463
Logging while drilling (LWD) images are widely used for the analysis of borehole stability. In this context, borehole breakouts are a crucial indication of rock failure developing when the circumferential stress around the borehole exceeds the yield value of the rock. This study investigates the impact of drilling-related processes (DRPs) on the origin of borehole breakouts. DRPs, for instance, include connections or tripping operations. For this purpose, we analyze data from 12 boreholes in different geological settings throughout the Norwegian and Danish North Sea, containing a total of 208 borehole breakouts. The extensive data acquisition of LWD offers the unique possibility to link the imaging to real-time drilling operations and to monitor anomalies of e.g., bottom hole pressure. These records allow us to connect any thermal, hydraulic, or mechanical interaction next to the borehole wall to perturbations of the stress field. This analysis resulted in an apparent strong coincidence of borehole breakouts, representing major stress perturbations, with DRPs. The causal relationship is highlighted by one order of magnitude higher occurrence of DRPs in depth sections containing breakouts. Major pressure reductions in the annulus of the borehole seem to be the most significant cause of drilling-related wellbore failures. This applies in particular to shutting off the pumps during connections, where pressure reductions of up to 16 % of the annulus pressure led to higher circumferential stresses. This process will increase the likelihood of compressive and shear failure, therefore causing borehole breakouts. These observations further open the perspective of counteracting wellbore instabilities by pressure modification. In addition to the initiation of breakouts, their temporal evolution – as seen in relogs – can also be ascribed to DRPs. This study indicates that not only plasticity but also mechanical interaction from DRPs is a key driver of the temporal growth of borehole breakouts.
Detail
The novel strength criterion and the associated constitutive model based on the finite deformation behavior for the rock under the disturbance stress paths
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-03-21 , DOI: 10.1016/j.gete.2023.100456
To develop a novel 3D Hoek–Brown strength criterion and an associated constitutive model based on the finite deformation behavior of rock under the disturbance stress paths, a series of mechanical tests are initially conducted under designed disturbance stress paths (hydrostatic stress stage (HSS), initial loading–unloading stage (ILUS), and disturbance stage (DS)). Additionally, low disturbance (LD), medium disturbance (MD), and high disturbance (HD) modes are taken into consideration. Then, the finite deformation theory is employed to study the nonlinear behavior. This nonlinear behavior can be regarded as a nonlinear relationship between the stress and strain of rock under loading, especially the initial compression stage and plastic stage, as well as a complex deformation field, which is described by the finite deformation theory and featured by the mean rotation angle (Θ). Afterwards, the damage variable (DV) regarding Θ is proposed and used to establish a novel strength criterion (NSC) based on the current Hoek–Brown strength criterion. Finally, by considering the NSC, an associated elasto-plastic constitutive model is developed. The results show that the initial confining pressure (ICP) and disturbance mode have a significant effect on the elastic modulus (E). Meanwhile, the ICP has a higher effect on E than the disturbance mode. Then, the evolution of Θ is closely associated with the nonlinear deformation of rock masses because the σ1−Θ curves can be divided into three stages. Those stages can match well with the initial compression stage, elastic stage, and plastic stage, respectively. Regarding Θ as a parameter of the damage variable (DV), the NSC is established. Additionally, it can be observed that the failure envelopes of the NSC scale down gradually with increasing Θ on the deviatoric plane. Meanwhile, as the value of the coefficient of determination (DC) is higher than that of other strength criteria, the NSC may exhibit better agreement with the experimental data. Furthermore, a constitutive model based on the aforementioned strength criterion and the hardening function that takes Θ and the disturbance of rock masses (D) into account is proposed and validated as a solution to predict the nonlinear behavior of rock specimens under the disturbance stress paths.
Detail
Ultrasonic modeling of synthetic finely layered and porous rocks: Theoretical and experimental investigation
Journal of Materials Science ( IF 4.682 ) Pub Date: 2023-07-08 , DOI: 10.1016/j.gete.2023.100484
The study of porous layered rocks is important in Earth science. Although these media can be found in almost any geological scenario, there have been few physical modeling studies (due in significant part to the difficulty in construction and elaboration) of layered media with porous and permeable layers, even though they closely resemble natural geological environments. In this study, we propose a new way for producing porous/permeable synthetic layered media to provide information about their behavior in the context of seismic wave propagation research. An experimental ultrasonic study is carried out in synthetic porous layered rocks with sequences of two alternate types of isotropic and homogeneous layers with varying physical properties simulating different lithologies. The models are subjected to ultrasonic measurements in order to determine the propagation of P- and S-waves in a transversely isotropic medium with a vertical axis of symmetry (VTI). To measure the temporal P- and S-waveforms, we use transducers with frequencies of 500 kHz and 1 MHz. The velocities were calculated perpendicular and parallel to the bedding planes. The measured velocities are compared to theoretical velocities calculated using Backus averaging and Kennett’s theory. As a result of our construction procedure, pressure-related effects result in significant deviations from theoretical predictions in their measurements, particularly for those with the highest number of layers. We attempt to obtain more uniform sample compaction for this subgroup. The Backus average for 1 MHz (for P and S waves) and Kennett’s hypothesis for 500 kHz (for P waves) represent the experimental results well for the samples with few layers and for the group in which the pressure is controlled.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.40 135 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://www.editorialmanager.com/jmsc/default.aspx
Submission Guidelines
https://www.springer.com/journal/10853/submission-guidelines
Collection Carrier
综述论文和特刊合作组建